Cas no 821770-04-1 (Benzofuran, 2-(4-nitrophenyl)-3-(trifluoromethyl)-)

• Product name: Benzofuran, 2-(4-nitrophenyl)-3-(trifluoromethyl)-
• CAS No: 821770-04-1
• MF: C₁₅H₈F₃NO₃
• MW: 307.22413444519
• CID: 697549
• PubChem ID: 71419977

Benzofuran, 2-(4-nitrophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-(4-nitrophenyl)-3-(trifluoromethyl)-
• 2-(4-nitrophenyl)-3-(trifluoromethyl)-1-benzofuran
• DTXSID60839191
• 821770-04-1
• 2-(4-Nitrophenyl)-3-(trifluoromethyl)benzofuran

• Inchi： InChI=1S/C15H8F3NO3/c16-15(17,18)13-11-3-1-2-4-12(11)22-14(13)9-5-7-10(8-6-9)19(20)21/h1-8H
• InChI Key： HOMZBZROVXEHEE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 307.04562760g/mol
• Monoisotopic Mass: 307.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų
• XLogP3: 4.7